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Compound of Interest

Compound Name: PF 477736

Cat. No.: B7910002 Get Quote

Technical Support Center: PF-477736
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and stability of PF-477736 in

Dimethyl Sulfoxide (DMSO). Below you will find frequently asked questions, troubleshooting

guides, and detailed experimental protocols to ensure the successful use of PF-477736 in your

experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for PF-477736?

A1: The recommended solvent for reconstituting PF-477736 is high-quality, anhydrous

Dimethyl Sulfoxide (DMSO).

Q2: What is the solubility of PF-477736 in DMSO?

A2: The solubility of PF-477736 in DMSO is reported to be in the range of >5.2 mg/mL to 100

mg/mL.[1][2] Different sources provide slightly varying solubility data, which is common due to

variations in compound purity, DMSO quality, and experimental conditions. For example, some

suppliers report a solubility of 84 mg/mL (200.24 mM), while others state 30 mg/mL.[3][4] It is

always recommended to perform a small-scale solubility test with your specific batch of the

compound and DMSO.

Q3: How should I prepare a stock solution of PF-477736 in DMSO?
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A3: To prepare a stock solution, it is recommended to warm the vial of PF-477736 to room

temperature before opening. Add the desired volume of fresh, anhydrous DMSO to the vial to

achieve the target concentration. To aid dissolution, you can warm the solution briefly at 37°C

for about 10 minutes and/or sonicate it in an ultrasonic bath for a short period.[1][5] Ensure the

solution is clear and all solid material has dissolved before use.

Q4: How should I store the solid compound and DMSO stock solutions of PF-477736?

A4: Solid PF-477736 should be stored at -20°C.[1] Stock solutions of PF-477736 in DMSO

should be aliquoted into smaller volumes to avoid repeated freeze-thaw cycles and stored at

-20°C for short-term storage (up to 1-3 months) or at -80°C for long-term storage (up to 1 year).

[3][6]

Q5: Is it normal for PF-477736 to precipitate out of solution when I dilute my DMSO stock in

aqueous media?

A5: Yes, it is common for compounds dissolved in a high concentration of DMSO to precipitate

when diluted into an aqueous buffer or cell culture medium.[6] Most of these precipitates should

redissolve with gentle mixing, vortexing, or brief warming at 37°C.[6] It is crucial to ensure the

compound is fully redissolved before adding it to your experimental setup.

Troubleshooting Guide
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Issue Possible Cause Recommended Solution

Difficulty Dissolving PF-477736

in DMSO

1. Low-quality or hydrated

DMSO. 2. Compound has not

fully reached room

temperature. 3. Insufficient

mixing.

1. Use fresh, anhydrous (low

moisture) DMSO. Moisture can

significantly reduce solubility.

[3] 2. Allow the vial to

equilibrate to room

temperature before adding the

solvent. 3. Gently warm the

solution at 37°C for 10-15

minutes and/or use an

ultrasonic bath to facilitate

dissolution.[1][5]

Precipitation in DMSO Stock

Solution During Storage

1. Stock solution is

supersaturated. 2. Fluctuation

in storage temperature.

1. Warm the stock solution at

37°C and vortex or sonicate

until the precipitate

redissolves. If the issue

persists, consider preparing a

new stock solution at a slightly

lower concentration. 2. Ensure

consistent storage at -20°C or

-80°C.

Precipitation Upon Dilution in

Aqueous Media

1. The final concentration of

PF-477736 in the aqueous

medium exceeds its aqueous

solubility. 2. Rapid dilution.

1. Ensure the final

concentration is within the

aqueous solubility limit of PF-

477736. The final DMSO

concentration in your

experiment should typically be

kept low (e.g., <0.5%). 2. Add

the DMSO stock solution to the

aqueous medium dropwise

while vortexing to facilitate

mixing and prevent localized

high concentrations. Warming

the aqueous medium to 37°C

may also help.[6]
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Inconsistent Experimental

Results

1. Degradation of PF-477736

in stock solution. 2. Repeated

freeze-thaw cycles. 3.

Inaccurate concentration of the

stock solution.

1. Prepare fresh stock

solutions regularly, especially

for long-term experiments.

Avoid storing stock solutions

for extended periods at -20°C;

for longer storage, use -80°C.

[2][3] 2. Aliquot stock solutions

into single-use volumes to

minimize freeze-thaw cycles.

[3] 3. Ensure the compound is

fully dissolved before making

dilutions.

Quantitative Data Summary
Parameter Value Reference

Molecular Weight 419.48 g/mol [1]

Solubility in DMSO 84 mg/mL (200.24 mM) [3]

>5.2 mg/mL [1]

30 mg/mL [4]

100 mg/mL [2]

Solubility in Water Insoluble [3]

Solubility in Ethanol Insoluble [3]

Storage of Solid -20°C for up to 3 years [2][3]

Storage of DMSO Stock

Solution
-80°C for up to 1 year [3]

-20°C for up to 1 month [3]
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Protocol for Preparation of a 10 mM PF-477736 Stock
Solution in DMSO

Materials:

PF-477736 (solid)

Anhydrous DMSO

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic water bath

Procedure:

1. Allow the vial containing solid PF-477736 to warm to room temperature before opening.

2. Calculate the required volume of DMSO to achieve a 10 mM concentration. For example,

for 1 mg of PF-477736 (MW: 419.48 g/mol ), you will need approximately 238.4 µL of

DMSO.

3. Add the calculated volume of anhydrous DMSO to the vial of PF-477736.

4. Cap the vial tightly and vortex thoroughly for 1-2 minutes.

5. If the compound is not fully dissolved, place the vial in an ultrasonic water bath for 5-10

minutes.

6. Alternatively, or in combination with sonication, warm the solution in a 37°C water bath for

10-15 minutes, vortexing intermittently.

7. Visually inspect the solution to ensure it is clear and free of any particulate matter.

8. Aliquot the stock solution into single-use sterile microcentrifuge tubes.

9. Store the aliquots at -20°C for short-term use or at -80°C for long-term storage.
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Protocol for Diluting PF-477736 DMSO Stock Solution in
Aqueous Medium

Materials:

10 mM PF-477736 stock solution in DMSO

Pre-warmed (37°C) aqueous medium (e.g., cell culture medium, PBS)

Sterile tubes

Vortex mixer

Procedure:

1. Thaw an aliquot of the 10 mM PF-477736 stock solution at room temperature.

2. Calculate the volume of the stock solution needed to achieve the desired final

concentration in your aqueous medium.

3. In a sterile tube, add the required volume of the pre-warmed aqueous medium.

4. While gently vortexing the aqueous medium, add the calculated volume of the PF-477736

DMSO stock solution dropwise.

5. Continue to vortex for another 30-60 seconds to ensure thorough mixing.

6. Visually inspect the solution for any signs of precipitation. If a precipitate is observed,

continue to mix and warm the solution at 37°C until it is clear.

7. Use the final diluted solution immediately in your experiment.
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Caption: Experimental workflow for preparing and storing PF-477736 solutions.
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DNA Damage Response Inhibition by PF-477736
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Caption: Simplified Chk1 signaling pathway in response to DNA damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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